CID 78069487
Description
Properties
Molecular Formula |
C18H32O9Si2 |
|---|---|
Molecular Weight |
448.6 g/mol |
InChI |
InChI=1S/C18H32O9Si2/c1-5-21-17(22-6-2)28-11-9-25-15(19)13-14(27-13)16(20)26-10-12-29-18(23-7-3)24-8-4/h13-14,17-18H,5-12H2,1-4H3 |
InChI Key |
QMESCRJQSMGTKH-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(OCC)[Si]CCOC(=O)C1C(O1)C(=O)OCC[Si]C(OCC)OCC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of the compound with CID 78069487 involves specific chemical reactions and conditions. While detailed synthetic routes are proprietary and often patented, general methods include the use of specific reagents and catalysts under controlled temperature and pressure conditions . The preparation methods ensure the purity and yield of the compound, which are critical for its subsequent applications.
Industrial Production Methods
Industrial production of this compound typically involves large-scale chemical processes that are optimized for efficiency and cost-effectiveness. These methods may include continuous flow reactions, high-pressure reactors, and advanced purification techniques to ensure the compound meets industrial standards .
Chemical Reactions Analysis
Types of Reactions
The compound with CID 78069487 undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using halogens or other nucleophiles
Common Reagents and Conditions
Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The conditions for these reactions vary but often involve specific temperatures, pressures, and solvents to optimize the reaction rates and yields .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxides or hydroxides, while reduction reactions may yield alcohols or amines .
Scientific Research Applications
The compound with CID 78069487 has a wide range of scientific research applications:
Chemistry: It is used as a reagent or intermediate in various chemical syntheses and reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic uses, including its effects on specific biological pathways and targets.
Industry: The compound is used in the production of various industrial products, including pharmaceuticals, agrochemicals, and materials .
Mechanism of Action
The mechanism of action of the compound with CID 78069487 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to downstream effects .
Comparison with Similar Compounds
Critical Issue: No Direct Evidence for CID 78069487
None of the 20 evidence documents explicitly describe the chemical identity, properties, or applications of this compound. The term "CID" is used ambiguously across the evidence:
- Chemical-Induced Disease (CID) in medical studies .
- Collision-Induced Dissociation (CID) in mass spectrometry .
- Compound Identifier (CID) in PubChem .
This ambiguity creates significant challenges in isolating data specific to PubChem this compound .
(A) CID in PubChem Context
(Figure 1) and (Table 3) list bioactive compounds with their PubChem CIDs, such as:
However, these examples are unrelated to this compound. (Fig.
(B) CID in Mass Spectrometry
and discuss collision-induced dissociation (CID) parameters for analyzing oligonucleotides and ginsenosides, respectively. For example:
- CID voltage correlates with charged states and oligonucleotide length .
- Source-induced CID differentiates ginsenoside isomers (e.g., Rf vs. F11) via fragmentation patterns .
Gaps in Comparative Analysis
(A) Structural and Functional Analogues
The evidence lacks structural or functional analogs of this compound. For example:
Recommendations for Further Research
To address the lack of
Consult PubChem Directly : Retrieve structural, physicochemical, and bioactivity data for this compound from the PubChem database.
Leverage Analogous CID Studies : Use methodologies from and to design CID-based mass spectrometry experiments for this compound .
Explore Functional Analogues : Identify compounds with similar PubChem classifications (e.g., molecular weight, functional groups) and compare their bioactivities.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
